Cas no 2634687-86-6 (4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan)

• Product Name: 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• CAS No: 2634687-86-6
• MF: C₂₄H₂₆N₂O₃
• MW: 390.474846363068
• CID: 5084088
• PubChem ID: 146013894
• Update Time: 2025-08-03

4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan Chemical and Physical Properties

Names and Identifiers

• 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan
• (R,R)-IPR-DBFOX
• E75027
• (4R)-4-propan-2-yl-2-[6-[(4R)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]dibenzofuran-4-yl]-4,5-dihydro-1,3-oxazole
• 2634687-86-6
• CS-0103852
• BS-48358
• (4R)-4-isopropyl-2-{10-[(4R)-4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl]-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaen-6-yl}-4,5-dihydro-1,3-oxazole

• Inchi： 1S/C24H26N2O3/c1-13(2)19-11-27-23(25-19)17-9-5-7-15-16-8-6-10-18(22(16)29-21(15)17)24-26-20(12-28-24)14(3)4/h5-10,13-14,19-20H,11-12H2,1-4H3/t19-,20-/m0/s1
• InChI Key： RDRRYQTYNUBTGN-PMACEKPBSA-N
• SMILES： O1C(C2C=CC=C3C4=CC=CC(=C4OC=23)C2=N[C@@H](CO2)C(C)C)=N[C@@H](C1)C(C)C

Computed Properties

• Exact Mass: 390.19434270g/mol
• Monoisotopic Mass: 390.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 56.3

Additional information on 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan

Comprehensive Overview of 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan (CAS No. 2634687-86-6)

4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan (CAS No. 2634687-86-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and catalysis. This compound, characterized by its unique dibenzo[b,d]furan core and chiral oxazoline substituents, offers a wide range of applications due to its structural complexity and functional versatility. Researchers and industry professionals are increasingly interested in this molecule for its potential in asymmetric synthesis and advanced material development.

The molecular structure of 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan features two (R)-4-isopropyl-4,5-dihydrooxazol-2-yl groups attached to a dibenzo[b,d]furan scaffold. This arrangement not only enhances the compound's stereochemical properties but also makes it a valuable building block in the synthesis of chiral ligands and catalysts. The presence of the isopropyl group further contributes to its steric hindrance, which is crucial for controlling enantioselective reactions in organic chemistry.

One of the most compelling aspects of 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan is its role in pharmaceutical applications. The compound's chiral oxazoline moieties are known to interact with biological targets, making it a promising candidate for drug discovery and medicinal chemistry. Recent studies have explored its potential as a scaffold for kinase inhibitors and GPCR modulators, addressing some of the most pressing challenges in oncology and neurology.

In the realm of material science, 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan has shown promise in the development of advanced polymers and liquid crystals. Its rigid dibenzo[b,d]furan core and chiral side chains contribute to the formation of ordered molecular assemblies, which are essential for creating materials with tailored optical and electronic properties. This has led to increased interest in its use for OLEDs, sensors, and other high-performance devices.

The synthesis of 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan typically involves multi-step organic reactions, including cyclization and chiral resolution techniques. Researchers have optimized these processes to achieve high yields and enantiomeric purity, which are critical for its application in asymmetric catalysis. The compound's stability under various conditions further enhances its utility in industrial and laboratory settings.

Market trends indicate a growing demand for chiral compounds like 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan, driven by advancements in pharmaceuticals and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial laboratories. Its unique properties and broad applicability make it a valuable asset in the chemical industry.

For researchers looking to explore the potential of 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan, it is essential to consider its handling and storage requirements. While the compound is not classified as hazardous, proper laboratory practices should be followed to ensure safety and maintain its chemical integrity. Additionally, sourcing the compound from reputable suppliers guarantees high purity and consistent quality, which are vital for experimental success.

In conclusion, 4,6-Bis((R)-4-isopropyl-4,5-dihydrooxazol-2-yl)dibenzo[b,d]furan (CAS No. 2634687-86-6) represents a fascinating intersection of organic chemistry, pharmaceutical research, and material science. Its unique structural features and versatile applications make it a compound of significant interest to scientists and industry professionals alike. As research continues to uncover new uses for this molecule, its role in advancing scientific innovation and technological development is expected to grow exponentially.